Cas no 1229624-96-7 (1-(difluoromethyl)-1H-pyrazole-5-carbonitrile)

1-(difluoromethyl)-1H-pyrazole-5-carbonitrile structure
1229624-96-7 structure
Product Name:1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
CAS No:1229624-96-7
MF:C5H3F2N3
MW:143.094227075577
MDL:MFCD15143285
CID:3160318
PubChem ID:50896824
Update Time:2025-04-21

1-(difluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
    • 1-(DIFLUOROMETHYL)-1H-PYRAZOL-5-YL CYANIDE
    • 2-(difluoromethyl)pyrazole-3-carbonitrile
    • SB85634
    • EN300-232488
    • 1229624-96-7
    • AKOS005169614
    • CS-0267867
    • DTXSID101251782
    • STL414899
    • MDL： MFCD15143285
    • Inchi： 1S/C5H3F2N3/c6-5(7)10-4(3-8)1-2-9-10/h1-2,5H
    • InChI Key： ODFCCUHCWNRWEL-UHFFFAOYSA-N
    • SMILES： FC(N1C(C#N)=CC=N1)F

Computed Properties

  • Exact Mass: 143.03
  • Monoisotopic Mass: 143.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.1

1-(difluoromethyl)-1H-pyrazole-5-carbonitrile Pricemore >>

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 1229624-96-7 97%
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1-(difluoromethyl)-1H-pyrazole-5-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1229624-96-7)1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
Order Number:A1110965
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:57
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1229624-96-7)1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
A1110965
Purity:99%
Quantity:1g
Price ($):346.0
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